2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-(2,6-diaminohexanoylamino)-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid

• IUPAC Name: 2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-(2,6-diaminohexanoylamino)-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• InChI: InChI=1S/C56H85N17O12/c57-24-8-7-18-36(58)46(76)67-37(19-9-25-63-55(59)60)51(81)73-29-13-23-44(73)53(83)72-28-11-21-42(72)49(79)65-32-45(75)66-39(30-34-14-3-1-4-15-34)47(77)70-41(33-74)52(82)71-27-12-22-43(71)50(80)69-40(31-35-16-5-2-6-17-35)48(78)68-38(54(84)85)20-10-26-64-56(61)62/h1-6,14-17,36-44,74H,7-13,18-33,57-58H2,(H,65,79)(H,66,75)(H,67,76)(H,68,78)(H,69,80)(H,70,77)(H,84,85)(H4,59,60,63)(H4,61,62,64)
• InChI Key: FYSKZKQBTVLYEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2CCCN2C(=O)C(CCCN=C(N)N)NC(=O)C(CCCCN)N)C(=O)NCC(=O)NC(CC3=CC=CC=C3)C(=O)NC(CO)C(=O)N4CCCC4C(=O)NC(CC5=CC=CC=C5)C(=O)NC(CCCN=C(N)N)C(=O)O
• Molecular Formula: C56H85N17O12
• Molecular Weight: 1188.4 g/mol

Description

The compound 2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-(2,6-diaminohexanoylamino)-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid is a highly complex peptide derivative characterized by:

• Pyrrolidine rings in its backbone, enabling conformational rigidity .
• Phenylpropanoyl and hydroxypropanoyl substituents, contributing to hydrophobicity and solubility modulation .

This compound’s structural complexity suggests applications in targeted drug delivery or enzyme inhibition, though explicit functional data are absent in the provided evidence.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound from

Chemical Name: 2-[[2-[[2-[[2-(2,6-diaminohexanoylamino)-3-methylbutanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoic acid Key Features:

• Formula : C₃₂H₅₄N₆O₆
• Structural Differences :
  • Lacks pyrrolidine rings, instead featuring linear branched alkyl chains.
  • Contains valine, isoleucine, and leucine residues (lysylvalylisoleucylleucylphenylalanine) .
• Absence of diaminomethylideneamino groups reduces hydrogen-bonding capacity .

Table 1: Structural Comparison

Feature	Target Compound	Compound
Backbone Rigidity	High (pyrrolidine rings)	Low (linear alkyl chains)
Guanyl Groups	Present	Absent
Hydrophobic Substituents	Phenylpropanoyl	Phenylpropanoic acid
Solubility	Moderate (hydroxypropanoyl)	Lower (no polar groups)

Compound from

Chemical Name: 2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-Amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid Key Features:

• Structural Differences: Replaces one phenyl group with 4-hydroxyphenyl, introducing additional polarity . Retains pyrrolidine and diaminomethylideneamino groups.
• Functional Implications: Enhanced solubility due to phenolic -OH group. Potential for stronger receptor binding via hydroxyl-mediated interactions.

Table 2: Substituent Impact

Substituent	Target Compound	Compound
Aromatic Group	Phenyl	4-Hydroxyphenyl
Hydrogen-Bonding Sites	Diaminomethylideneamino	Diaminomethylideneamino + -OH
Bioavailability	Moderate	Higher (improved solubility)